Cas no 2138539-16-7 (tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate)
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate
- EN300-1135827
- 2138539-16-7
-
- Inchi: 1S/C18H32BrNO3/c1-17(2,3)23-16(21)20-12-8-11-18(13-19,14-20)22-15-9-6-4-5-7-10-15/h15H,4-14H2,1-3H3
- InChI Key: YDEXVFHKNGTVJZ-UHFFFAOYSA-N
- SMILES: BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OC1CCCCCC1
Computed Properties
- Exact Mass: 389.15656g/mol
- Monoisotopic Mass: 389.15656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 38.8Ų
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1135827-0.05g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1135827-0.1g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1135827-0.25g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1135827-0.5g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1135827-1.0g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 1g |
$1229.0 | 2023-06-09 | ||
| Enamine | EN300-1135827-2.5g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1135827-5.0g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 5g |
$3562.0 | 2023-06-09 | ||
| Enamine | EN300-1135827-10.0g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 10g |
$5283.0 | 2023-06-09 | ||
| Enamine | EN300-1135827-1g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1135827-5g |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate |
2138539-16-7 | 95% | 5g |
$2650.0 | 2023-10-26 |
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate
tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate: A Comprehensive Overview
The compound tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate (CAS No: 2138539-16-7) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butyl group, a bromomethyl group, and a cycloheptyloxy group. The combination of these functional groups makes it a versatile molecule with diverse reactivity and applicability.
The piperidine ring is a six-membered cyclic amine, which serves as the core structure of this compound. Piperidines are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable in drug design and synthesis. The substitution pattern on the piperidine ring in this compound is particularly interesting, as it includes both electron-donating and electron-withdrawing groups. The tert-butyl group is an electron-donating group that provides steric bulk, while the bromomethyl group introduces electrophilic character due to the presence of the bromine atom.
The cycloheptyloxy group attached to the piperidine ring adds another layer of complexity to this molecule. Cycloheptane derivatives are known for their stability and flexibility, which can enhance the molecule's solubility and bioavailability. This group also contributes to the overall hydrophobicity of the compound, which is an important factor in its potential applications in drug delivery systems.
Recent studies have highlighted the importance of such complex molecules in medicinal chemistry. For instance, researchers have explored the use of piperidine derivatives in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The presence of multiple functional groups in this compound allows for a wide range of chemical modifications, enabling scientists to tailor its properties for specific therapeutic applications.
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the piperidine ring typically involves cyclization reactions, while the substitution of functional groups can be achieved through nucleophilic substitutions or coupling reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the efficiency and yield of such reactions.
The versatility of this compound extends beyond medicinal chemistry. Its unique structure makes it a valuable building block in organic synthesis, where it can serve as an intermediate for constructing more complex molecules. Additionally, its potential as a ligand in coordination chemistry has been explored, with researchers investigating its ability to bind metal ions and form stable complexes.
From an environmental perspective, understanding the behavior and degradation pathways of such compounds is crucial for ensuring their safe use and disposal. Recent research has focused on evaluating the environmental fate of similar compounds, with particular attention to their biodegradability and potential impact on aquatic ecosystems.
In conclusion, tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate is a multifaceted compound with promising applications across various fields. Its complex structure provides ample opportunities for further research and development, particularly in drug discovery and materials science. As our understanding of its properties continues to grow, this compound is likely to play an increasingly important role in advancing modern chemistry.
2138539-16-7 (tert-butyl 3-(bromomethyl)-3-(cycloheptyloxy)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)